Cas no 898346-32-2 (2-ethyl-5-(4-ethylphenyl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-ethylphenyl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898346-32-2
• MF: C₁₉H₂₄N₄O₂S
• MW: 372.484462738037
• CID: 5480145
• Update Time: 2025-07-15

2-ethyl-5-(4-ethylphenyl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(4-ethylphenyl)-morpholin-4-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(4-ethylphenyl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C19H24N4O2S/c1-3-13-5-7-14(8-6-13)16(22-9-11-25-12-10-22)17-18(24)23-19(26-17)20-15(4-2)21-23/h5-8,16,24H,3-4,9-12H2,1-2H3
• InChI Key： KMBVCSZRFGRTRK-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(CC)C=C3)N3CCOCC3)=C(O)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 2-ethyl-5-(4-ethylphenyl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 2-Ethyl-5-(4-Ethylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898346-32-2)

2-Ethyl-5-(4-ethylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol, with the CAS number 898346-32-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolo-thiazoles and is characterized by its unique structural features and potential biological activities. The compound's molecular structure includes a triazolo-thiazole core, an ethyl-substituted phenyl group, and a morpholine moiety, which collectively contribute to its diverse pharmacological properties.

The synthesis of 2-Ethyl-5-(4-ethyphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has been extensively studied in recent years. The compound is typically synthesized through a multi-step process involving the condensation of appropriate starting materials and subsequent functional group manipulations. One common synthetic route involves the reaction of 4-methylbenzaldehyde with morpholine to form an intermediate imine, which is then reacted with 6-hydroxy-1,2,4-triazolo[3,2-b][1,3]thiazole to yield the final product. This synthetic strategy has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of its biological activities, 2-Ethyl-5-(4-ethylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibited the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages. Additionally, it demonstrated significant cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT116), and lung cancer (A549) cells.

The mechanism of action of 2-Ethyl-5-(4-ethylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has been extensively investigated. It is believed that the compound exerts its anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB) and mitogen-activated protein kinases (MAPKs), which are central regulators of inflammatory responses. Furthermore, the compound's anti-cancer activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells through the modulation of specific signaling pathways such as p53 and Bcl-2.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Ethyl-5-(4-ethylphenyl)(morpholin-4-y)methyl-l,l ,l-triazo[3 ,l -b][l ,l]thiazo -l ,l -o l in various disease conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent for inflammatory diseases and cancer.

Beyond its therapeutic applications, 2-Ethyl-S-(4-e th y l p h e n y l ) ( m o r p h o l i n - 4 - y l ) m e t h y l - 1 , 2 , 4 - t r i a z o l o [ 3 , 2 - b ] [ 1 , 3 ] t h i a z o l - 6 - o l has also been studied for its potential use as a lead compound in drug discovery efforts. Its unique structural features make it an attractive scaffold for the development of new drugs with improved pharmacological profiles. Researchers are actively exploring structural modifications to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, 2-Ethyl-S-(4-e th y l p h e n y l ) ( m o r p h o l i n - 4 - y l ) m e t h y l - 1 , 2 , 4 - t r i a z o l o [ 3 , 2 - b ] [ 1 , 3 ] t h i a z o l - 6 - o l (CAS No. 898346-32-2) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its diverse biological activities and favorable safety profile make it an exciting target for both preclinical and clinical investigations. As research in this area continues to advance, it is anticipated that this compound will play a significant role in the discovery and development of new therapeutic agents for various diseases.